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Compound of Interest

Compound Name:

1-(4-

Bromophenyl)cyclobutanecarboxyl

ic acid

Cat. No.: B176679 Get Quote

Essential Safety and Handling Guide for 1-(4-
Bromophenyl)cyclobutanecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(4-Bromophenyl)cyclobutanecarboxylic acid (CAS No. 151157-49-2). Adherence to these

procedures is vital for ensuring a safe laboratory environment.
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Chemical Name
1-(4-Bromophenyl)cyclobutanecarboxylic
acid

CAS Number 151157-49-2

Molecular Formula C11H11BrO2

Molecular Weight 255.11

Physical State Solid, Powder

Signal Word Warning

Hazard Statements

Harmful if swallowed. Causes skin irritation.

Causes serious eye irritation. May cause

respiratory irritation.

Precautionary Statements

P261, P264, P270, P271, P280, P301+P317,

P302+P352, P304+P340, P305+P351+P338,

P332+P317, P362+P364, P403+P233, P405,

P501

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table outlines the required PPE for handling 1-(4-Bromophenyl)cyclobutanecarboxylic acid.
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Body Part Personal Protective Equipment (PPE)

Hands

Chemical-resistant gloves: Nitrile or neoprene

gloves are recommended. Always inspect

gloves for tears or holes before use. Change

gloves frequently and immediately if

contaminated.

Eyes/Face

Safety glasses with side shields or safety

goggles: These are mandatory to protect

against dust particles and splashes. A face

shield should be worn in addition to goggles

when there is a significant risk of splashing.

Body

Laboratory coat: A flame-retardant lab coat

should be worn at all times. Ensure it is fully

buttoned. For large-scale operations, consider a

chemical-resistant apron or suit.

Respiratory

NIOSH-approved respirator: Use a respirator

with a particulate filter (N95 or better) when

handling the powder outside of a certified

chemical fume hood to prevent inhalation of

dust. Ensure proper fit testing and training.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol minimizes the risk of exposure and contamination.

1. Engineering Controls:

Always handle 1-(4-Bromophenyl)cyclobutanecarboxylic acid in a properly functioning
chemical fume hood to minimize inhalation exposure.
Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.[1]

2. Personal Protective Equipment (PPE) Donning:
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Before entering the designated handling area, don all required PPE as specified in the table
above.

3. Weighing and Transfer:

When weighing the solid, do so in a fume hood or a balance enclosure to contain any
airborne particles.
Use a spatula or other appropriate tool for transferring the solid. Avoid creating dust.
Close the container tightly after use.[2]

4. Solution Preparation:

If preparing a solution, add the solid to the solvent slowly while stirring to avoid splashing.
Ensure the process is conducted within the fume hood.

5. Post-Handling:

After handling, decontaminate the work area with an appropriate solvent and cleaning agent.
Remove PPE in the correct order to avoid cross-contamination (gloves first, then
goggles/face shield, then lab coat).
Wash hands thoroughly with soap and water after removing gloves.[2][3]

Disposal Plan
Proper disposal of chemical waste is critical for environmental protection and regulatory

compliance.

1. Waste Segregation:

All solid waste contaminated with 1-(4-Bromophenyl)cyclobutanecarboxylic acid (e.g.,
weighing paper, contaminated gloves, paper towels) should be placed in a designated,
labeled hazardous waste container for halogenated organic compounds.
Solutions containing this compound should be collected in a separate, labeled liquid
hazardous waste container for halogenated organic waste.

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"1-(4-Bromophenyl)cyclobutanecarboxylic acid," and the associated hazards (e.g.,
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"Harmful," "Irritant").

3. Storage:

Store waste containers in a designated, well-ventilated, and secure secondary containment
area away from incompatible materials.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.[4] Do not
dispose of this chemical down the drain or in regular trash.[1]

Emergency Procedures
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Incident First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[1] Seek

medical attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

carefully sweep up the solid material, avoiding

dust generation, and place it in a labeled

hazardous waste container. For large spills,

contact your institution's EHS for assistance.

Diagrams

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC170720250&productDescription=1-4-CHLOROPHENYL-1-CYC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-4-bromophenyl-cyclobutanecarboxylic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC170720250&productDescription=1-4-CHLOROPHENYL-1-CYC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-4-bromophenyl-cyclobutanecarboxylic-acid.pdf
https://www.chemicalbook.com/msds/1-4-bromophenyl-cyclobutanecarboxylic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 1-(4-Bromophenyl)cyclobutanecarboxylic Acid
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Caption: Safe Handling Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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